DNA methylation inhibitor, Dichlone
DNA methylation inhibitor, Dichlone
Dichlone is a yellow crystalline solid dissolved in a water-emulsifiable liquid carrier. Can cause illness by inhalation, skin absorption and/or ingestion. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. Can easily penetrate the soil and contaminate groundwater and nearby streams. Used as a fungicide.
Brand Name:
Vulcanchem
CAS No.:
117-80-6
VCID:
VC0092800
InChI:
InChI=1S/C10H4Cl2O2/c11-7-8(12)10(14)6-4-2-1-3-5(6)9(7)13/h1-4H
SMILES:
C1=CC=C2C(=C1)C(=O)C(=C(C2=O)Cl)Cl
Molecular Formula:
C10H4Cl2O2
Molecular Weight:
227.04 g/mol
DNA methylation inhibitor, Dichlone
CAS No.: 117-80-6
Main Products
VCID: VC0092800
Molecular Formula: C10H4Cl2O2
Molecular Weight: 227.04 g/mol
| CAS No. | 117-80-6 |
|---|---|
| Product Name | DNA methylation inhibitor, Dichlone |
| Molecular Formula | C10H4Cl2O2 |
| Molecular Weight | 227.04 g/mol |
| IUPAC Name | 2,3-dichloronaphthalene-1,4-dione |
| Standard InChI | InChI=1S/C10H4Cl2O2/c11-7-8(12)10(14)6-4-2-1-3-5(6)9(7)13/h1-4H |
| Standard InChIKey | SVPKNMBRVBMTLB-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C(=O)C(=C(C2=O)Cl)Cl |
| Canonical SMILES | C1=CC=C2C(=C1)C(=O)C(=C(C2=O)Cl)Cl |
| Boiling Point | Sublimes 527° F (USCG, 1999) 275 °C at 2 mm Hg |
| Colorform | Golden yellow needles or leaflets from alcohol. |
| Melting Point | 379.4 °F (USCG, 1999) 195.0 °C 195 °C |
| Physical Description | Dichlone is a yellow crystalline solid dissolved in a water-emulsifiable liquid carrier. Can cause illness by inhalation, skin absorption and/or ingestion. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. Can easily penetrate the soil and contaminate groundwater and nearby streams. Used as a fungicide. |
| Description | Dichlone is a yellow crystalline solid dissolved in a water-emulsifiable liquid carrier. Can cause illness by inhalation, skin absorption and/or ingestion. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. Can easily penetrate the soil and contaminate groundwater and nearby streams. Used as a fungicide. |
| Shelf Life | Chemically stable, remains algicidally active in water with pH up to 9 or 10. In the dry state, stable to light and heat. In solution, slowly decomposed by light. Stable in acidic media, but hydrolyzed by alkalis. |
| Solubility | 3.82e-05 M Slightly sol in alcohol, ether, benzene About 4% in xylene, o-dichlorobenzene. Moderately soluble in acetone, dioxane In water, 8.0 mg/L; water buffered to pH 7.4. /Temp not specified/ 0.1 mg/L water at 25 °C; 1.0 mg/L and 7 mg/L (temp not specified) Moderately soluble in ethyl acetate, acetic acid, dimethylformamide; sparingly soluble in alcohols |
| Synonyms | 2,3-dichloro-1,4-naphthoquinone dichlone Phygon |
| Vapor Density | 7.8 (Air = 1) |
| Vapor Pressure | 1.10e-06 mmHg 1.1X10-6 mm Hg at 25 °C |
| PubChem Compound | 8342 |
| Last Modified | Nov 11 2021 |
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